Cas no 1264087-27-5 (Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate)

• Product Name: Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate
• CAS No: 1264087-27-5
• MF: C₁₁H₁₂ClN₃O₄
• MW: 285.683681488037
• MDL: MFCD18433935
• CID: 4692354
• Update Time: 2025-07-26

Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate

• MDL： MFCD18433935
• Inchi： 1S/C11H12ClN3O4/c1-3-19-11(16)10(12)14-13-9-6-8(15(17)18)5-4-7(9)2/h4-6,13H,3H2,1-2H3/b14-10-
• InChI Key： HYSFZJZGMNOYRJ-UVTDQMKNSA-N
• SMILES： Cl/C(/C(=O)OCC)=N\NC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Topological Polar Surface Area: 96.5

Additional information on Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate

Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate (CAS No. 1264087-27-5): A Comprehensive Overview

Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate, identified by its CAS number 1264087-27-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in various scientific domains, particularly in medicinal chemistry and drug development.

The molecular formula of Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate underscores its intricate composition, which includes multiple functional groups that contribute to its unique chemical properties. The presence of a chloro substituent and a hydrazinone moiety makes this compound a versatile intermediate in synthetic organic chemistry. Furthermore, the ethyl ester group at the end of the molecule enhances its reactivity, making it a valuable building block for more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The nitro group in the phenyl ring and the hydrazinone moiety are particularly noteworthy, as they have been associated with various biological activities. For instance, nitroaromatic compounds are known for their antimicrobial and anti-inflammatory properties, while hydrazones are often investigated for their potential anticancer effects.

The synthesis of Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the hydrazinone intermediate, followed by condensation with an appropriate acetoxychloride derivative. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of this process, particularly when dealing with sensitive functional groups.

One of the most compelling aspects of Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to develop novel molecules with enhanced pharmacological profiles. For example, modifications to the phenyl ring or the hydrazinone moiety have led to compounds with improved solubility and bioavailability. Additionally, computational modeling has been employed to predict the binding affinity of these derivatives to target proteins, aiding in the rational design of lead compounds.

The role of computational chemistry in understanding the behavior of Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate cannot be overstated. Advanced techniques such as density functional theory (DFT) have been used to elucidate its electronic structure and reactivity. These studies have provided valuable insights into how different substituents influence the compound's properties, guiding synthetic efforts towards more effective derivatives.

In clinical settings, Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate has been explored as a potential therapeutic agent. Preclinical studies have demonstrated its efficacy in models of inflammation and infection, suggesting that it may have applications in treating various diseases. However, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

The development of new analytical methods has also been crucial in studying Ethyl (2Z)-2-chloro-2-[2-(2-methyl-5-nitrophenyl)hydrazin-1-ylidene]acetate. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled researchers to accurately quantify this compound in biological samples. These methods are essential for monitoring its concentration during drug development and for assessing its pharmacokinetic properties.

The future prospects for Ethyl (2Z)-2-chloro-2-[cas no1264087-27cas no1264087-5]]acetate are promising, given its versatility and potential applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent.